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Compound of Interest

Compound Name: 4-Chloro-4'-methylbenzophenone

Cat. No.: B188998

Essential Safety and Handling Guide for 4-
Chloro-4'-methylbenzophenone

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Chloro-4'-methylbenzophenone was
publicly available at the time of this writing. The following guidance is synthesized from the
safety data of structurally analogous compounds, including 4-Chlorobenzophenone and 4-
Methylbenzophenone. It is imperative to treat this compound with caution, assuming it
possesses similar hazards, and to conduct a thorough, institution-specific risk assessment prior
to use.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It outlines operational plans, personal
protective equipment (PPE) requirements, emergency procedures, and disposal plans to
ensure the safe handling of 4-Chloro-4'-methylbenzophenone in a laboratory setting.

Hazard and Exposure Data

Due to the absence of specific data, the following table summarizes the known hazards of
structurally related compounds. These recommendations are based on general safety
principles for aromatic ketones and information from available safety data sheets for similar
chemicals.
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Parameter Information Source

H315: Causes skin irritation.
H319: Causes serious eye

GHS Hazard Statements o [1][2]
irritation. H335: May cause

respiratory irritation.

Signal Word Warning [1][2]

Assumed to be an off-white to
Physical Form beige solid powder, similar to [1]

related compounds.

Permissible Exposure Limit
(PEL)

Data not available.

Threshold Limit Value (TLV) Data not available.

Immediately Dangerous to Life
or Health (IDLH)

Data not available.

Nitrile rubber is suggested,;
) however, specific breakthrough
Glove Recommendation o )
time is not available. Always

inspect gloves before use.

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the decision-making process for selecting and using appropriate
PPE when handling 4-Chloro-4'-methylbenzophenone.

3. Handling & Disposal
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Caption: Workflow for PPE selection when handling 4-Chloro-4'-methylbenzophenone.

Operational Plan

This section provides step-by-step guidance for the safe handling of 4-Chloro-4'-
methylbenzophenone in a laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

o Labeling: Ensure the container is clearly and accurately labeled with the chemical name and
appropriate hazard warnings.

o Storage: Store the container in a cool, dry, and well-ventilated area. [3][4]Keep it tightly
closed and away from incompatible materials such as strong oxidizing agents. [4]

Handling Procedure
e Pre-Experiment Checklist:

o Ensure a chemical fume hood is available and certified.

o Confirm the location and functionality of the nearest eyewash station and safety shower.
[2] * Gather all necessary PPE as specified in the workflow diagram above.

e Donning PPE:
o Wear a flame-resistant lab coat, ensuring it is fully buttoned.

o Wear chemical splash goggles that comply with OSHA 29 CFR 1910.133 or European
Standard EN166. [4] * Wear chemical-resistant nitrile gloves, inspecting them for any
defects before use. [1]* Safe Chemical Handling:

o Conduct all procedures that may generate dust, such as weighing or transferring, within a
chemical fume hood to minimize inhalation exposure. [3] * Use a spatula or other
appropriate tool to handle the solid material. Avoid actions that could create airborne dust.
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o After handling, wash hands and any exposed skin thoroughly with soap and water. [1]

Disposal Plan

e Solid Waste: Unused or contaminated 4-Chloro-4'-methylbenzophenone should be
collected in a clearly labeled, sealed container designated for hazardous chemical waste. [1]
[3]* Contaminated Materials: Dispose of any contaminated items, such as gloves, weighing
paper, or absorbent pads, in the designated solid hazardous waste container.

o Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations. Contact your institution's Environmental Health and Safety
(EHS) department for specific disposal procedures and to arrange for waste pickup.

Emergency and First Aid Procedures

The following diagram outlines the immediate actions to be taken in the event of accidental
exposure to 4-Chloro-4'-methylbenzophenone.

Exposure Event

Eye Contact ;
’ / \J{ll:lation (Dust) \Iﬂgestlon
Remove contaminated clothing. Immediately flush eyes with water for at

Wash affected area with soap & water least 15 minutes, lifting eyelids. Move person to fresh air. DQ NOT |nduce_vommng.
. . Rinse mouth with water.
for at least 15 minutes. Remove contact lenses if present.

Seek medical attention Seek Immediate Seek medical attention Seek Immediate
if irritation occurs or persists. Medical Attention. if you feel unwell. Medical Attention.
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Caption: Emergency first aid procedures for exposure to 4-Chloro-4'-methylbenzophenone.

Spill and Fire Procedures
» Small Spills (Solid):
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[e]

Alert personnel in the immediate vicinity.

o

Wearing appropriate PPE, gently sweep or vacuum the material to avoid creating dust. [3]
[5] * Collect the spilled material into a labeled container for hazardous waste disposal. [3]
[5]* Large Spills:

[e]

Evacuate the area immediately and restrict access.

o

Contact your institution's EHS or designated emergency response team.

o Fire:

o In case of fire, use extinguishing media appropriate for the surrounding environment.
Suitable media include dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam. [3][5] * Firefighters should wear a self-contained breathing apparatus (SCBA) and
full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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